Cas no 361437-00-5 (4-(4-Fluorophenoxy)phenylboronic acid)

• Product Name: 4-(4-Fluorophenoxy)phenylboronic acid
• CAS No: 361437-00-5
• MF: C₁₂H₁₀BFO₃
• MW: 232.015407085419
• MDL: MFCD13182406
• CID: 1036024
• PubChem ID: 21957375
• Update Time: 2025-06-08

4-(4-Fluorophenoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(4-Fluorophenoxy)phenyl)boronic acid
• [4-(4-fluorophenoxy)phenyl]boronic acid
• 4-(4-fluorophenoxy)phenylboronic acid
• Boronic acid, B-[4-(4-fluorophenoxy)phenyl]-
• AMY320
• SCHEMBL257871
• DTXSID90620776
• BS-28309
• 361437-00-5
• 4-(Fluorophenoxy)phenylboronic acid
• AKOS016010459
• [4-(4-Fluorophenoxy)phenyl]-boronic acid
• MFCD13182406
• CS-0139506
• C90121
• 4-(4-Fluorophenoxy)phenylboronic acid

• MDL： MFCD13182406
• Inchi： 1S/C12H10BFO3/c14-10-3-7-12(8-4-10)17-11-5-1-9(2-6-11)13(15)16/h1-8,15-16H
• InChI Key： BXLDWIUCAAJXIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 232.07100
• Monoisotopic Mass: 232.0707025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.30
• Melting Point: Not available
• Boiling Point: 374 ºC
• Flash Point: 180 ºC
• PSA: 49.69000
• LogP: 1.29780
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(4-Fluorophenoxy)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Fluorophenoxy)phenylboronic acid

Introduction to 4-(4-Fluorophenoxy)phenylboronic Acid (CAS No. 361437-00-5)

4-(4-Fluorophenoxy)phenylboronic acid is a specialized organic compound characterized by its boronic acid functional group and a biphenyl core substituted with a 4-fluorophenoxy moiety. This compound, identified by the CAS number 361437-00-5, has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and chemical properties. The presence of both the boronic acid group and the fluorine atom introduces distinct reactivity and potential applications, making it a valuable intermediate in the synthesis of various bioactive molecules.

The boronic acid moiety is particularly noteworthy for its role in coordination chemistry and its utility as a key component in Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic molecules. These reactions enable the formation of carbon-carbon bonds under mild conditions, making them highly desirable in drug discovery and molecular engineering. The 4-fluorophenoxy substituent, on the other hand, imparts electronic and steric effects that can modulate the reactivity and binding affinity of the compound. The fluorine atom, being highly electronegative, can influence the electronic distribution around the boronic acid group, thereby affecting its interaction with other molecules.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. These derivatives have shown promise in various areas, including enzyme inhibition, receptor binding, and polymer chemistry. The specific combination of a biphenyl ring with a 4-fluorophenoxy group in 4-(4-Fluorophenoxy)phenylboronic acid (CAS No. 361437-00-5) makes it an intriguing candidate for further exploration. The biphenyl core provides rigidity and stability to the molecule, while the boronic acid group remains available for further functionalization.

One of the most compelling aspects of this compound is its potential use in drug development. Boronic acids have been extensively studied for their ability to form reversible covalent bonds with biological targets, particularly enzymes and proteins. This property is exploited in therapeutic agents such as protease inhibitors used to treat diseases like cancer and infectious disorders. The introduction of a 4-fluorophenoxy group into the boronic acid scaffold can enhance binding interactions by influencing both hydrophobicity and electronic properties. This modification can lead to improved pharmacokinetic profiles and increased target specificity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions involving compounds like 4-(4-Fluorophenoxy)phenylboronic acid (CAS No. 361437-00-5). Molecular docking studies have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These studies have revealed that the fluorine atom plays a critical role in optimizing binding affinity by participating in favorable electrostatic interactions or by modulating van der Waals forces. Such insights are crucial for designing next-generation drugs that leverage the unique properties of boronic acids.

The synthesis of 4-(4-Fluorophenoxy)phenylboronic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the boronic acid functionality typically requires careful control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies have improved efficiency in these processes, allowing for scalable production of such specialized compounds. The biphenyl core with a 4-fluorophenoxy substituent serves as an excellent platform for further derivatization, enabling chemists to tailor properties such as solubility, stability, and bioavailability.

In materials science, compounds like 4-(4-Fluorophenoxy)phenylboronic acid (CAS No. 361437-00-5) are being explored for their potential applications in advanced polymers and coatings. Boronic acids can participate in dynamic covalent chemistry, leading to materials that exhibit self-healing or stimuli-responsive properties. The presence of a fluorine atom can enhance thermal stability or chemical resistance, making these materials suitable for demanding environments. Research is ongoing to harness these properties for innovative applications in electronics, aerospace, and biomedical devices.

The growing interest in fluorinated compounds has also driven research into understanding how fluorine substitution affects biological activity. Fluoroaromatics are known to exhibit enhanced metabolic stability and improved bioavailability compared to their hydrogenated counterparts. In the context of 4-(4-Fluorophenoxy)phenylboronic acid, the fluorine atom may contribute to these desirable characteristics while also influencing electronic effects that are critical for drug-receptor interactions. This dual functionality makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

Future directions in research may focus on exploring new synthetic routes to optimize the production of 4-(4-Fluorophenoxy)phenylboronic acid (CAS No. 361437-00-5) and its derivatives. Additionally, investigating its behavior under various conditions—such as different pH levels or temperatures—could provide insights into its potential applications beyond traditional pharmaceuticals. Collaborative efforts between academia and industry are likely to accelerate progress by combining experimental data with computational modeling.

In conclusion, 4-(4-Fluorophenoxy)phenylboronic acid (CAS No. 361437-00-5) represents a promising compound with diverse applications spanning pharmaceuticals and materials science